ethyl 2-(1-benzyl-1H-imidazol-2-yl)-2-hydroxyacetate

• IUPAC Name: ethyl 2-(1-benzylimidazol-2-yl)-2-hydroxyacetate
• InChI: InChI=1S/C14H16N2O3/c1-2-19-14(18)12(17)13-15-8-9-16(13)10-11-6-4-3-5-7-11/h3-9,12,17H,2,10H2,1H3
• InChI Key: GTJJXQOEAAIQQU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1=NC=CN1CC2=CC=CC=C2)O
• Molecular Formula: C14H16N2O3
• Molecular Weight: 260.29 g/mol

Description

Ethyl 2-(1-benzyl-1H-imidazol-2-yl)-2-hydroxyacetate (EBIH) is an important organic compound used in a variety of scientific research applications. It is a colorless, crystalline solid with a molecular weight of 287.32 g/mol and a melting point of 73-74°C. EBIH is a derivative of imidazole which is a five-membered heterocyclic organic compound. This compound is often used as a reagent in organic synthesis, as a catalyst in biochemical reactions, and as a ligand in coordination chemistry.

Scientific Research Applications

• Crystal Structure Analysis : The compound's crystal structure, including dihedral angles and torsion angles, has been analyzed in studies like the one conducted by Li et al. (2015), providing insights into its molecular conformation and intermolecular interactions (Li, Zhengyi et al., 2015).

• Synthesis and Biological Activity : Al-badrany et al. (2019) synthesized compounds derived from 1H-imidazole, including ethyl 2-(1H-imidazol-1-yl)acetate, and evaluated their antibacterial activity. This indicates the compound's potential in developing new antimicrobial agents (Al-badrany, Khalid A. et al., 2019).

• One-Pot Synthesis Methods : Studies like those by Kalhor (2015) and Mobinikhaledi et al. (2009) describe efficient one-pot synthesis methods for similar ethyl compounds, highlighting advances in chemical synthesis techniques (Kalhor, M., 2015) (Mobinikhaledi, A. et al., 2009).

• Phenyl Derivatives of Fused Imidazole Systems : Research by Abignente et al. (2009) involved obtaining imidazole systems with a phenyl moiety, which can contribute to understanding the compound's chemical properties and potential applications in pharmaceuticals (Abignente, E. et al., 2009).

• Anti-inflammatory Activity : Bhor and Sable (2022) examined the anti-inflammatory activity of derivatives of benzimidazoles, highlighting the compound's relevance in developing new therapeutic agents (Bhor, R. et al., 2022).

• Synthesis of Derivatives for Antimicrobial Activity : Salahuddin et al. (2017) synthesized derivatives of 1H-benzimidazole, including ethyl compounds, and evaluated their antimicrobial activity, suggesting the compound's role in creating new antimicrobial drugs (Salahuddin et al., 2017).